Cas no 922184-66-5 (1H-Indole-3-carbonitrile, 5-chloro-2-methyl-1-(phenylmethyl)-)

1H-Indole-3-carbonitrile, 5-chloro-2-methyl-1-(phenylmethyl)- structure
922184-66-5 structure
Product Name:1H-Indole-3-carbonitrile, 5-chloro-2-methyl-1-(phenylmethyl)-
CAS No:922184-66-5
MF:C17H13ClN2
MW:280.751522779465
CID:741505
PubChem ID:71421580
Update Time:2025-04-19

1H-Indole-3-carbonitrile, 5-chloro-2-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carbonitrile, 5-chloro-2-methyl-1-(phenylmethyl)-
    • 1-benzyl-5-chloro-2-methylindole-3-carbonitrile
    • 922184-66-5
    • 1-Benzyl-5-chloro-2-methyl-1H-indole-3-carbonitrile
    • DTXSID00840640
    • Inchi: 1S/C17H13ClN2/c1-12-16(10-19)15-9-14(18)7-8-17(15)20(12)11-13-5-3-2-4-6-13/h2-9H,11H2,1H3
    • InChI Key: JZKISBBHEKBVOJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C#N)=C(C)N2CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 280.0767261g/mol
  • Monoisotopic Mass: 280.0767261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 28.7Ų
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